Cas no 90523-28-7 (1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro-)
90523-28-7 structure
Product Name:1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro-
CAS No:90523-28-7
MF:C10H18N4O3
MW:242.274921894073
CID:749836
PubChem ID:71327446
Update Time:2025-04-19
1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro-
- 1-(3,5-diacetyl-1,3,5,7-tetrazocan-1-yl)ethanone
- DTXSID00756515
- 1,1',1''-(1,3,5,7-Tetrazocane-1,3,5-triyl)tri(ethan-1-one)
- 90523-28-7
-
- Inchi: 1S/C10H18N4O3/c1-8(15)12-4-11-5-13(9(2)16)7-14(6-12)10(3)17/h11H,4-7H2,1-3H3
- InChI Key: WCFDFFXQJMPPBT-UHFFFAOYSA-N
- SMILES: O=C(C)N1CN(C(C)=O)CNCN(C(C)=O)C1
Computed Properties
- Exact Mass: 242.13789045g/mol
- Monoisotopic Mass: 242.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 73Ų
1,3,5,7-Tetrazocine, 1,3,5-triacetyloctahydro- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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